Cas no 1421261-93-9 (N-(2-Fluoro-3-methylphenyl)-2-methoxybenzamide, 97%)

• Product Name: N-(2-Fluoro-3-methylphenyl)-2-methoxybenzamide, 97%
• CAS No: 1421261-93-9
• MF: C₁₅H₁₄FNO₂
• MW: 259.275567531586
• CID: 5526834
• Update Time: 2025-09-28

N-(2-Fluoro-3-methylphenyl)-2-methoxybenzamide, 97% Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluoro-3-methylphenyl)-2-methoxybenzamide, 97%

• Inchi： 1S/C15H14FNO2/c1-10-6-5-8-12(14(10)16)17-15(18)11-7-3-4-9-13(11)19-2/h3-9H,1-2H3,(H,17,18)
• InChI Key： QDEMSPZKZDWZPQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1F)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 259.101
• Monoisotopic Mass: 259.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Additional information on N-(2-Fluoro-3-methylphenyl)-2-methoxybenzamide, 97%

Comprehensive Overview of N-(2-Fluoro-3-methylphenyl)-2-methoxybenzamide, 97% (CAS No. 1421261-93-9)

N-(2-Fluoro-3-methylphenyl)-2-methoxybenzamide, 97% (CAS No. 1421261-93-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This methoxybenzamide derivative is characterized by its unique molecular structure, combining a fluoro-methylphenyl group with a methoxy-substituted benzamide moiety. Its high purity (97%) makes it particularly valuable for precision applications in drug discovery and material science.

The compound's structural features, including the 2-fluoro-3-methylphenyl and 2-methoxybenzamide groups, contribute to its potential as a building block in medicinal chemistry. Researchers are increasingly exploring its role in modulating biological targets, particularly in the development of small-molecule inhibitors and receptor modulators. Recent studies suggest that derivatives of this compound may exhibit interesting pharmacological properties, though further validation is required.

In the context of current scientific trends, N-(2-Fluoro-3-methylphenyl)-2-methoxybenzamide aligns with the growing demand for fluorinated compounds in drug development. The incorporation of fluorine atoms, as seen in this molecule, is a hot topic in pharmaceutical research due to its ability to enhance metabolic stability and bioavailability. This has led to increased searches for "fluorinated benzamide applications" and "methoxybenzamide derivatives in drug design" across scientific databases.

From a synthetic chemistry perspective, the compound's CAS No. 1421261-93-9 serves as a crucial identifier for researchers investigating structure-activity relationships (SAR). The presence of both electron-donating (methoxy) and electron-withdrawing (fluoro) groups creates interesting electronic effects that influence molecular interactions. This dual functionality makes it a valuable subject for studies on "substituent effects in aromatic systems" - a frequently searched term among computational chemists.

The 97% purity specification indicates this material is suitable for high-throughput screening and lead optimization processes. In analytical applications, the compound's distinct spectral signatures (particularly in NMR and HPLC analyses) make it useful as a reference standard. Recent publications have highlighted its potential as a precursor for bioconjugates, responding to the rising interest in "click chemistry applications" and "targeted drug delivery systems".

Environmental and stability considerations of N-(2-Fluoro-3-methylphenyl)-2-methoxybenzamide are becoming increasingly important research areas. The scientific community shows growing interest in "green chemistry approaches for benzamide synthesis" and "degradation pathways of fluorinated aromatics". While this compound demonstrates good stability under standard laboratory conditions, its environmental fate remains an active area of investigation, particularly regarding advanced oxidation processes.

In material science applications, the crystalline properties of this benzamide derivative have attracted attention for potential use in organic electronic materials. The interplay between its hydrogen bonding capacity (from the amide group) and aromatic stacking interactions creates interesting possibilities for molecular self-assembly. This aligns with current searches for "supramolecular architectures from amide derivatives" and "fluorinated organic semiconductors".

Quality control aspects of CAS No. 1421261-93-9 are critical for research reproducibility. The 97% purity grade requires rigorous chromatographic verification, addressing the scientific community's emphasis on "compound characterization best practices". Recent advances in analytical method development have improved detection limits for potential impurities in such high-value research chemicals.

As research into N-(2-Fluoro-3-methylphenyl)-2-methoxybenzamide continues, its potential applications expand beyond initial expectations. The compound's versatility makes it relevant to investigations of "molecular recognition phenomena" and "allosteric modulation". With the pharmaceutical industry's growing focus on precision medicine, such well-characterized building blocks become increasingly valuable for developing next-generation therapeutics with improved specificity.

The future research directions for this compound likely include exploration of its structure-property relationships through computational modeling and experimental studies. As evidenced by rising search trends for "QSAR studies of benzamides" and "fluorine effects in drug design", the scientific community recognizes the importance of understanding such molecules at both molecular and functional levels. This positions N-(2-Fluoro-3-methylphenyl)-2-methoxybenzamide, 97% as a compound of continuing interest in cutting-edge chemical research.